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Compound of Interest

1,6-Bis(tert-
Compound Name: ]
butoxycarbonylamino)hexane

CAS No.: 16644-54-5

Cat. No.: B133862

Get Quote

Executive Summary

1,6-Bis(Boc-amino)hexane (CAS: 16644-54-5), also known as di-tert-butyl hexamethylene-1,6-
dicarbamate, serves as a critical protected linker in peptide synthesis, PROTAC development,
and polymer chemistry.[1] Unlike its mono-protected counterpart (N-Boc-1,6-diaminohexane),
the bis-protected form is chemically inert to basic conditions and nucleophiles, making it an
ideal "storage" form of the diamine or a standard for quantifying deprotection efficiency.[1]

This guide provides authoritative NMR data, distinguishes the product from common impurities
(specifically the mono-Boc derivative), and offers a self-validating synthesis protocol.[1]

Chemical Profile & Structural Analysis[2][3][4]
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Feature Specification

di-tert-butyl N,N'-(hexane-1,6-

IUPAC Name o
diyl)bis(carbamate)
Molecular Formula Ci16H32N204
Molecular Weight 316.44 g/mol
Physical State White Crystalline Solid
_ _ 142-144 °C (Literature range varies slightly by
Melting Point )
purity)
N Soluble in CDCI3, DMSO-ds, MeOH, EtOAc;
Solubility

Insoluble in Water

Structural Symmetry Visualization

The molecule exhibits

or

effective symmetry in solution, rendering the two ends of the chain chemically and magnetically
equivalent. This symmetry is the primary diagnostic tool in NMR analysis.
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Figure 1: Structural connectivity and symmetry of 1,6-Bis(Boc-amino)hexane. Note that
equivalent positions share the same letter designation.

Comparative Analysis: Bis-Boc vs. Alternatives

The most common error in acquiring this reagent is confusing the Bis-Boc (fully protected) with
the Mono-Boc (asymmetric linker).
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1,6-Bis(Boc- N-Boc-1,6- .
) o 1,6-Diaminohexane
Feature amino)hexane diaminohexane
(Free Base)
(Target) (Mono-Boc)
CAS 16644-54-5 51857-17-1 124-09-4
Low. Hygroscopic
) ) Moderate. Oil/Low ) ¥a P
. High. Stable solid.[1] ) ) solid.[1]
Stability ) melting solid.[1] o
Not hygroscopic.[1] Oxidizes/Carbonates
Absorbs CO2.[1] )
rapidly.[1]
Inert to amines/bases. ) ] Bifunctional
o _ Reactive free amine _
Reactivity [1] Deprotects with - nucleophile
] (nucleophilic). )
acid.[1] (crosslinker).
Asymmetric. Distinct )
i Symmetric. CH2-NH:z
Symmetric. One set of CH2-NHBoc (~3.[1]
1H NMR Key ] (~2.7).[1] No Boc
CHz signals. [2]1) vs CH2-NH:2 ]
singlet.
(~2.7).[1]
Storage form; Asymmetric ]
) ) o Raw material for
Primary Use Reference standard; functionalization (e.g.,

Symmetric linker.[1]

linker on one end).

polymers (Nylon 6,6).

Spectroscopic Data (Standardized)
1H NMR Data (400 MHz, CDCIs)

Note: CDClIs is the preferred solvent. In DMSO-de, the amide proton coupling is visible, but

methylene resolution decreases.[1]
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. o ] ] Structural
Shift (6 ppm) Multiplicity Integration Assignment
Context
) Carbamate NH
4.55 Broad Singlet 2H NH
(Exchangeable)
Methylene
Quad/Broad )
3.10 ] 4H CH adjacent to
Triplet “erz _
Nitrogen
] Methylene beta
1.48-1.40 Multiplet 4H CH )
—erz to Nitrogen
tert-Butyl methyls
1.44 Singlet 18H Boc-CHs (Dominant
signal)
1.35-1.28 Multiplet 4H internal
35-1. ultiple
P -CH2 methylenes

Expert Insight: The signal at 1.44 ppm (Boc) often overlaps with the

-CH2 multiplet. To resolve the

-CH:z protons for precise integration, use Benzene-ds or run the spectrum at a higher field (600
MHz+).[1]

13C NMR Data (100 MHz, CDCIs)
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Shift (6 ppm) Carbon Type Assignment

156.0 Quaternary (C=0) Carbamate Carbonyl

79.0 Quaternary (C-0O) tert-Butyl quaternary carbon
40.5 CH: -Carbon (adjacent to N)
30.0 CH: _Carbon

28.4 CHs Boc Methyls (Intense signal)
26.5 CH:

-Carbon (Internal chain)

Experimental Protocol: Synthesis & Validation

This protocol ensures the production of the Bis-Boc product while minimizing Mono-Boc

impurities.[1]

Workflow Visualization
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Start: 1,6-Diaminohexane
(1.0eq)

:

Add Boc20 (2.5 eq)
+ NaOH/Dioxane

:

Stir 12h @ RT
(Monitor TLC)

:

Evaporate Solvent
Dissolve in EtOAC
Wash w/ 1M KHSO4

Recrystallization
(Hexane/EtOAc)

Validation: 1H NMR
Check for 2.7 ppm signal

Click to download full resolution via product page

Figure 2: Synthesis and purification workflow for high-purity 1,6-Bis(Boc-amino)hexane.

Step-by-Step Procedure

o Setup: Dissolve 1,6-diaminohexane (10 mmol) in 1,4-dioxane (20 mL) and Water (10 mL).
Add 1IN NaOH (25 mL).

e Addition: Cool to 0°C. Add Di-tert-butyl dicarbonate (Boc20) (25 mmol, 2.5 equiv) dropwise.

o Causality: Using excess Boc20 (>2.0 eq) forces the reaction to completion, consuming the
mono-Boc intermediate.
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e Reaction: Warm to Room Temperature (RT) and stir for 12 hours.

o Workup: Evaporate dioxane. Extract the agueous residue with Ethyl Acetate (3 x 50 mL).
Wash combined organics with 1M KHSOa4 (to remove any unreacted amine) and Brine.

 Purification: Dry over Na=SOa4 and concentrate. Recrystallize the resulting solid from
Hexane/Ethyl Acetate to obtain pure white crystals.

Troubleshooting & Spectral Interpretation
Distinguishing Impurities

The most critical quality control step is ensuring no Mono-Boc remains.[1]
e Scenario: You see a triplet at 2.68 ppm in 1H NMR.
o Diagnosis: Incomplete reaction.[1] This signal corresponds to the

protons of the Mono-Boc species.[1]

o Remediation: Recrystallize again or treat the crude material with additional Boc20.
e Scenario: You see a sharp singlet at 1.48 ppm (distinct from Boc at 1.44).

o Diagnosis: Residual tert-butanol (byproduct of Bocz20 hydrolysis).[1]

o Remediation: High-vacuum drying (>4 hours).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 1,6-Bis(Boc-amino)hexane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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